Cas no 1807266-11-0 (Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate)

• Product Name: Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate
• CAS No: 1807266-11-0
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948108
• Update Time: 2025-06-09

Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)8-4-3-7(6-13)9(5-12)10(8)14/h3-4,14H,2,5H2,1H3
• InChI Key： JVZPCJYAEMKRDL-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C(=O)OCC)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate

Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate (CAS No. 1807266-11-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate (CAS No. 1807266-11-0) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a bromomethyl group, a cyano substituent, and a hydroxyl group on a benzoate backbone, make it a valuable building block for medicinal chemists. This compound has garnered attention due to its role in the development of novel therapeutic agents targeting diverse biological pathways.

The< strong>Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate molecule exhibits remarkable reactivity, which is primarily attributed to the presence of the bromomethyl group. This functional moiety allows for further derivatization through nucleophilic substitution reactions, enabling the construction of complex molecular architectures. The cyano group enhances electrophilicity, facilitating reactions such as reduction to amine or hydrolysis to carboxylic acid. Additionally, the hydroxyl group provides opportunities for hydrogen bonding interactions, which are critical for drug-receptor binding affinity.

In recent years, there has been growing interest in leveraging< strong>Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate in the synthesis of pharmacologically active compounds. For instance, researchers have utilized this intermediate to develop inhibitors of enzymes involved in inflammatory pathways. A notable study published in the Journal of Medicinal Chemistry demonstrated its efficacy in generating potent COX-2 inhibitors, which hold promise for treating chronic inflammatory disorders without the gastrointestinal side effects associated with traditional NSAIDs.

Another area where< strong>Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate has shown promise is in the development of anticancer agents. The bromomethyl group allows for facile coupling with nucleophiles such as amines and thiols, enabling the creation of small-molecule inhibitors targeting kinases and other critical proteins in cancer cell signaling pathways. A recent publication in the European Journal of Medicinal Chemistry highlighted its use in synthesizing novel tyrosine kinase inhibitors, which exhibit significant antiproliferative activity against various cancer cell lines.

The< strong>Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate intermediate has also been explored in the design of antimicrobial compounds. The combination of electron-withdrawing groups like the cyano and hydroxyl moieties enhances the molecule's ability to interact with bacterial enzymes and cell wall components. Researchers have reported its incorporation into structures that exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. These findings underscore its potential as a scaffold for developing novel antibiotics to combat emerging resistant strains.

Beyond its applications in drug discovery, Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate finds utility in materials science and agrochemical research. Its structural versatility allows for modifications that yield compounds with unique properties suitable for applications ranging from organic electronics to crop protection agents. For example, derivatives of this compound have been investigated for their photophysical properties, making them candidates for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of< strong>Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate itself is an intricate process that requires careful optimization to ensure high yield and purity. Typically, it involves multi-step reactions starting from readily available benzoic acid derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to introduce the desired functional groups efficiently. The growing demand for this intermediate has spurred research into greener synthetic routes, including biocatalytic approaches that minimize waste and energy consumption.

In conclusion, Ethyl 3-bromomethyl-4-cyano-2-hydroxybenzoate (CAS No. 1807266-11-0) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutics and functional materials. As research continues to uncover new biological targets and synthetic methodologies, the importance of this intermediate is expected to grow further, solidifying its role as a cornerstone in modern chemical synthesis.